Cas no 1252820-16-8 (2-{[3-(3-methylbutyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-methylphenyl)acetamide)

• Product Name: 2-{[3-(3-methylbutyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-methylphenyl)acetamide
• CAS No: 1252820-16-8
• MF: C₂₀H₂₃N₃O₂S₂
• MW: 401.545521974564
• CID: 5320942
• Update Time: 2025-08-01

2-{[3-(3-methylbutyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(3-methylbutyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-(2-methylphenyl)acetamide
• 2-{[3-(3-methylbutyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-methylphenyl)acetamide

• Inchi： 1S/C20H23N3O2S2/c1-13(2)8-10-23-19(25)18-16(9-11-26-18)22-20(23)27-12-17(24)21-15-7-5-4-6-14(15)3/h4-7,9,11,13H,8,10,12H2,1-3H3,(H,21,24)
• InChI Key： ZMFIIHDBQBMQSY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C)(=O)CSC1N(CCC(C)C)C(=O)C2SC=CC=2N=1

Additional information on 2-{[3-(3-methylbutyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-methylphenyl)acetamide

Comprehensive Overview of 2-{[3-(3-methylbutyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-methylphenyl)acetamide (CAS No. 1252820-16-8)

2-{[3-(3-methylbutyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-methylphenyl)acetamide (CAS 1252820-16-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This thienopyrimidine derivative is characterized by its sulfanylacetamide moiety and methylphenyl substitution, which contribute to its distinct chemical properties. Researchers are particularly interested in its role as a potential modulator of enzymatic activity, making it a subject of study in drug discovery and development.

The compound's molecular structure, featuring a thieno[3,2-d]pyrimidin-4-one core, aligns with current trends in medicinal chemistry where heterocyclic compounds are explored for their bioactivity. Its CAS No. 1252820-16-8 serves as a critical identifier in scientific databases, ensuring accurate referencing in academic and industrial research. Recent studies highlight its relevance in addressing oxidative stress-related pathways, a hot topic in neurodegenerative and metabolic disorder research. This positions the compound as a candidate for further investigation in precision medicine.

From a synthetic chemistry perspective, 2-{[3-(3-methylbutyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-methylphenyl)acetamide exemplifies advancements in sulfur-containing heterocycles, a class of compounds increasingly valued for their stability and pharmacological potential. Its methylbutyl side chain enhances lipophilicity, a property frequently optimized in modern drug design to improve membrane permeability. These attributes make it a frequent subject in QSAR (Quantitative Structure-Activity Relationship) studies, addressing common search queries about structure optimization for bioavailability.

In analytical chemistry, the compound’s UV/Vis absorption profile and mass spectral data are well-documented, supporting its identification in complex matrices. This aligns with industry demands for high-purity reference standards in quality control laboratories. Furthermore, its thermal stability data—often searched in relation to storage conditions for research chemicals—makes it suitable for long-term experimental use without significant degradation.

The growing interest in personalized therapeutics has amplified investigations into compounds like CAS 1252820-16-8, particularly for targeting specific protein interactions. Computational modeling studies suggest its potential as a kinase inhibitor scaffold, addressing frequent searches about "small molecule inhibitors in cancer research." However, rigorous preclinical validation remains essential before clinical applications can be considered.

Environmental and safety assessments of this compound indicate compliance with standard laboratory handling protocols, though users often search for "biodegradability of synthetic intermediates." Current data show moderate persistence, warranting further eco-toxicological studies—a reflection of the broader shift toward green chemistry in synthetic organic research.

In summary, 2-{[3-(3-methylbutyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-methylphenyl)acetamide represents a compelling case study in modern drug discovery, combining structural novelty with measurable bioactivity. Its CAS No. 1252820-16-8 ensures traceability across disciplines, while its physicochemical properties respond to contemporary research priorities in targeted therapy development and sustainable chemistry.